Cas no 92385-37-0 (5-Chloro-4-quinolinamine)

5-Chloro-4-quinolinamine is a chlorinated quinoline derivative with a primary amine functional group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmacologically active quinoline-based scaffolds. Its chloro and amine substituents offer reactive sites for further functionalization, enabling applications in medicinal chemistry and materials science. The electron-withdrawing chlorine enhances the reactivity of the quinoline core, while the amine group facilitates nucleophilic substitution or condensation reactions. This compound is characterized by its stability under standard conditions and compatibility with a range of synthetic transformations, making it a valuable building block for heterocyclic chemistry research.
5-Chloro-4-quinolinamine structure
5-Chloro-4-quinolinamine structure
Product Name:5-Chloro-4-quinolinamine
CAS No:92385-37-0
MF:C9H7ClN2
MW:178.618280649185
MDL:MFCD06658303
CID:803506
PubChem ID:53408130
Update Time:2025-10-06

5-Chloro-4-quinolinamine Chemical and Physical Properties

Names and Identifiers

    • 5-Chloroquinolin-4-amine
    • 4-Amino-5-chloroquinoline
    • 4-Quinolinamine,5-chloro-
    • 5-Chloro-4-quinolinamine
    • 5-Chloro-quinolin-4-ylamine
    • 4-Quinolinamine,5-chloro
    • 5-Chlor-[4]chinolylamin
    • 5-Chlor-4-amino-chinolin
    • 5-chloranylquinolin-4-amine
    • 5-chloro-[4]quinolylamine
    • AKOS006291814
    • 4-Quinolinamine, 5-chloro-
    • 92385-37-0
    • AM20120441
    • Cyclobutanecarbonitrile, 1-chloro-2,2,3,3-tetramethyl-4-oxo-
    • A844213
    • FT-0756185
    • SB39960
    • SCHEMBL15139040
    • DTXSID70696191
    • G80083
    • DB-079293
    • MDL: MFCD06658303
    • Inchi: 1S/C9H7ClN2/c10-6-2-1-3-8-9(6)7(11)4-5-12-8/h1-5H,(H2,11,12)
    • InChI Key: JQZNHGOMVIJEAJ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC2C1=C(C=CN=2)N

Computed Properties

  • Exact Mass: 178.03000
  • Monoisotopic Mass: 178.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.9A^2
  • XLogP3: 2.1

Experimental Properties

  • PSA: 38.91000
  • LogP: 3.05160

5-Chloro-4-quinolinamine Security Information

5-Chloro-4-quinolinamine Customs Data

  • HS CODE:2933499090
  • Customs Data:

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Chloro-4-quinolinamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C380960-100mg
5-Chloro-4-quinolinamine
92385-37-0
100mg
$75.00 2023-05-18
TRC
C380960-250mg
5-Chloro-4-quinolinamine
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$110.00 2023-05-18
TRC
C380960-1g
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$ 145.00 2022-06-06
TRC
C380960-5g
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5g
$523.00 2023-05-18
TRC
C380960-25g
5-Chloro-4-quinolinamine
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$1545.00 2023-05-18
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
80R0072-1g
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